Cas no 2280-85-5 (6-Methyl-DL-tryptophan)

6-Methyl-DL-tryptophan is a synthetic derivative of the amino acid tryptophan, featuring a methyl group substitution at the 6-position of the indole ring. This modification enhances its utility in biochemical and pharmacological research, particularly in studies involving enzyme inhibition, metabolic pathways, and protein interactions. The racemic (DL) form allows for broad applicability in comparative studies of stereospecific biological activity. Its structural resemblance to natural tryptophan makes it a valuable probe for investigating tryptophan metabolism and related disorders. The compound is commonly employed in the synthesis of modified peptides and as a precursor for further chemical derivatization, offering researchers a versatile tool for mechanistic and synthetic applications.
6-Methyl-DL-tryptophan structure
6-Methyl-DL-tryptophan structure
Product Name:6-Methyl-DL-tryptophan
CAS No:2280-85-5
MF:C12H14N2O2
MW:218.251762866974
MDL:MFCD00022772
CID:275017
PubChem ID:24897284
Update Time:2025-06-09

6-Methyl-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

    • Tryptophan, 6-methyl-
    • 6-METHYL-DL-TRYPTOPHAN
    • H-Trp(6-Me)-OH
    • 2-amino-3-(6-methyl-1H-indol-3-yl)propanoic acid
    • 6-Methyl-DL-tryptophan crystalline
    • MFCD00022772
    • A50543
    • 2280-85-5
    • CHEMBL538703
    • SB75303
    • NSC-1461
    • 2-azanyl-3-(6-methyl-1H-indol-3-yl)propanoic acid
    • SCHEMBL503549
    • 6-Methyl-DL-tryptophan, crystalline
    • FT-0621232
    • GDMRVYIFGPMUCG-UHFFFAOYSA-N
    • NSC1461
    • EINECS 218-916-6
    • DTXSID801314256
    • AKOS015962272
    • NSC 1461
    • 6-Methyltryptophan #
    • A816367
    • CS-0201856
    • DB-045995
    • 6-Methyl-DL-tryptophan
    • MDL： MFCD00022772
    • Inchi： 1S/C12H14N2O2/c1-7-2-3-9-8(5-10(13)12(15)16)6-14-11(9)4-7/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)
    • InChI Key： GDMRVYIFGPMUCG-UHFFFAOYSA-N
    • SMILES： OC(C(CC1=CNC2C=C(C)C=CC1=2)N)=O

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 79.1A^2

Experimental Properties

  • Color/Form: Light yellow to orange crystals
  • Density: 1.313
  • Melting Point: 290 °C (dec.)
  • Boiling Point: 447.4°Cat760mmHg
  • Flash Point: 224.4°C
  • PSA: 79.11000
  • LogP: 2.13100
  • Solubility: Not determined

6-Methyl-DL-tryptophan Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：8
  • Storage Condition：2-8°C

6-Methyl-DL-tryptophan Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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